Cas no 1932160-29-6 (tert-butyl (3S,4R)-3-amino-4-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S,4R)-3-amino-4-methylpyrrolidine-1-carboxylate
• CAS No: 1932160-29-6
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD12407172
• CID: 4629953
• PubChem ID: 86309414
• Update Time: 2025-05-21

tert-butyl (3S,4R)-3-amino-4-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S,4R)-3-amino-4-methylpyrrolidine-1-carboxylate
• trans-1-boc-3-amino-4-methylpyrrolidine
• (3S,4R)-1-Boc-3-amino-4-methylpyrrolidine
• P12329
• P17096
• A893919
• t-Butyl (3S,4R)-3-amino-4-methylpyrrolidine-1-carboxylate
• 1,1-dimethylethyl(trans)-3-amino-4-methyl-1-pyrrolidinecarboxylate
• DUBXUUPBIKNFEA-HTQZYQBOSA-N
• MFCD12407172
• 1932160-29-6
• CS-0048539
• tert-butyl(3S,4R)-3-amino-4-methylpyrrolidine-1-carboxylate
• 1152113-30-8
• AKOS028114752
• AS-51294
• EN300-269114
• rac-tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate
• EN300-6487188
• MFCD18375162
• SCHEMBL18124094
• DB-344420

• MDL： MFCD12407172
• Inchi： 1S/C10H20N2O2/c1-7-5-12(6-8(7)11)9(13)14-10(2,3)4/h7-8H,5-6,11H2,1-4H3/t7-,8-/m1/s1
• InChI Key： DUBXUUPBIKNFEA-HTQZYQBOSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]([C@H](C)C1)N)=O

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (3S,4R)-3-amino-4-methylpyrrolidine-1-carboxylate

tert-butyl (3S,4R)-3-amino-4-methylpyrrolidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1932160-29-6, known as tert-butyl (3S,4R)-3-amino-4-methylpyrrolidine-1-carboxylate, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which serves as a foundational structure for various bioactive molecules. The tert-butyl group attached to the pyrrolidine ring introduces steric hindrance, while the amino and methyl substituents at positions 3 and 4, respectively, contribute to its functional versatility.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. The specific stereochemistry of the compound, designated as (3S,4R), plays a crucial role in its interaction with biological targets. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the spatial arrangement of atoms in this molecule. These findings have provided valuable insights into its potential as a lead compound for drug development.

The synthesis of tert-butyl (3S,4R)-3-amino-4-methylpyrrolidine-1-carboxylate involves a multi-step process that combines principles of asymmetric synthesis and stereochemical control. One of the most efficient methods reported in recent literature involves the use of chiral auxiliaries to induce the desired stereochemistry during the formation of the pyrrolidine ring. This approach not only ensures high enantiomeric excess but also minimizes the formation of byproducts, making it environmentally friendly and cost-effective.

One of the most promising applications of this compound lies in its potential as a building block for complex molecules with therapeutic relevance. For instance, it has been used as an intermediate in the synthesis of peptide mimetics and bioisosteres, which are designed to mimic the functional groups of natural amino acids. These molecules are particularly valuable in drug discovery due to their ability to modulate protein-protein interactions and inhibit enzymatic activity.

Moreover, tert-butyl (3S,4R)-3-amino-4-methylpyrrolidine-1-carboxylate has shown potential in materials science applications. Its unique combination of steric bulk and functional groups makes it an ideal candidate for use in polymer chemistry and supramolecular assembly. Researchers have explored its ability to act as a macrocyclic ligand in metalloporphyrins, which are widely used in catalysis and sensing technologies.

In terms of biological activity, this compound has demonstrated moderate inhibitory effects on several enzymes associated with neurodegenerative diseases. For example, studies have shown that it can inhibit acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. While its potency is lower compared to existing drugs like donepezil, its unique structure provides a promising starting point for further optimization.

Another area where this compound has shown promise is in its ability to modulate ion channels. Recent research has focused on its effects on voltage-gated sodium channels (Nav), which are critical for nerve impulse propagation. Preliminary results suggest that it may have potential as an analgesic agent, although further studies are required to confirm its efficacy and safety profile.

The growing interest in tert-butyl (3S,4R)-3-amino-4-methylpyrrolidine-1-carboxylate has led to increased scrutiny regarding its stability under various conditions. Researchers have investigated its thermal stability and susceptibility to hydrolysis under different pH conditions. These studies have revealed that while the compound is stable under neutral conditions, it undergoes hydrolysis under strongly acidic or basic conditions, which may limit its application in certain environments.

In conclusion, tert-butyl (3S,4R)-3-amino-4-methylpyrrolidine-1-carboxylate represents a versatile molecule with diverse applications across multiple disciplines. Its unique stereochemistry and functional groups make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of novel therapeutics and materials.